Cas no 103324-68-1 (octahydro-2-methyl-6(2H)-Isoquinolinone)

• Product Name: octahydro-2-methyl-6(2H)-Isoquinolinone
• CAS No: 103324-68-1
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 1096907
• Update Time: 2026-04-29

octahydro-2-methyl-6(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• octahydro-2-methyl-6(2H)-Isoquinolinone

Additional information on octahydro-2-methyl-6(2H)-Isoquinolinone

Octahydro-2-Methyl-6(2H)-Isoquinolinone: A Comprehensive Overview

The compound with CAS No. 103324-68-1, commonly referred to as octahydro-2-methyl-6(2H)-isoquinolinone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the isoquinolinone class, which is known for its diverse biological activities and structural versatility. Recent studies have highlighted its potential applications in drug discovery, material science, and biotechnology, making it a subject of intense research interest.

Octahydro-2-methyl-6(2H)-isoquinolinone exhibits a unique chemical structure characterized by a bicyclic framework with a methyl substituent at the 2-position. This structure contributes to its stability and reactivity, making it an ideal candidate for various chemical transformations. Researchers have explored its synthesis through various routes, including catalytic hydrogenation and ring-closing metathesis, which have provided insights into its formation mechanisms and optimization strategies.

One of the most promising aspects of octahydro-2-methyl-6(2H)-isoquinolinone is its potential as a building block in medicinal chemistry. Its isoquinolinone core is a common feature in many bioactive molecules, including antibiotics, antifungal agents, and anticancer drugs. Recent studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, suggesting its role as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, octahydro-2-methyl-6(2H)-isoquinolinone has shown promise in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in the development of advanced materials such as high-performance polymers and liquid crystals. Researchers have investigated its self-assembling properties under various conditions, revealing potential applications in nanotechnology and electronic devices.

The safety and toxicity profile of octahydro-2-methyl-6(2H)-isoquinolinone have also been extensively studied. Experimental data indicate that it exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, further studies are required to fully understand its long-term effects and environmental impact.

In conclusion, octahydro-2-methyl-6(2H)-isoquinolinone (CAS No. 103324-68-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a valuable asset in modern scientific research. As ongoing investigations continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various industries.